Cas no 2248384-16-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate is a specialized heterocyclic compound featuring a phthalimide core linked to a piperidine-4-carboxylate moiety via a sulfonyl bridge. The 2,5-difluorobenzenesulfonyl group enhances its electronic properties and potential bioactivity, making it valuable in medicinal chemistry and drug development. Its unique structure combines electrophilic and nucleophilic sites, enabling versatile reactivity for further functionalization. The compound exhibits potential as an intermediate in synthesizing protease inhibitors or kinase-targeting agents due to its rigid, planar isoindole-1,3-dione scaffold and sulfonamide-based conformational constraint. Its fluorine atoms improve metabolic stability and membrane permeability, while the carboxylate group allows for salt formation or conjugation. This molecular architecture is particularly suited for structure-activity relationship (SAR) studies in pharmacophore design.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate structure

2248384-16-7 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate

CAS No:2248384-16-7

MF:C₂₀H₁₆F₂N₂O₆S

MW:450.412651062012

CID:6208311

PubChem ID:165731954

Update Time:2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-6524581
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate
- 2248384-16-7
- Inchi： 1S/C20H16F2N2O6S/c21-13-5-6-16(22)17(11-13)31(28,29)23-9-7-12(8-10-23)20(27)30-24-18(25)14-3-1-2-4-15(14)19(24)26/h1-6,11-12H,7-10H2
- InChI Key： WJNJHHXLSVPVHM-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1F)F)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

Exact Mass: 450.06971373g/mol
Monoisotopic Mass: 450.06971373g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 815
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 109Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6524581-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	0.05g	$359.0	2025-03-13
Enamine	EN300-6524581-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	0.1g	$376.0	2025-03-13
Enamine	EN300-6524581-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	0.25g	$393.0	2025-03-13
Enamine	EN300-6524581-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	0.5g	$410.0	2025-03-13
Enamine	EN300-6524581-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	1.0g	$428.0	2025-03-13
Enamine	EN300-6524581-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	2.5g	$838.0	2025-03-13
Enamine	EN300-6524581-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	5.0g	$1240.0	2025-03-13
Enamine	EN300-6524581-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate	2248384-16-7	95.0%	10.0g	$1839.0	2025-03-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate (CAS: 2248384-16-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate (CAS: 2248384-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the investigation of this compound's role as a potent inhibitor of specific enzymatic pathways. Preliminary data suggest that it exhibits high selectivity and affinity towards certain targets, making it a valuable candidate for drug development. The presence of the difluorobenzenesulfonyl group and the piperidine carboxylate moiety is believed to contribute to its enhanced binding efficiency and metabolic stability.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in vitro against a panel of cancer cell lines. The results indicated a significant reduction in cell proliferation, accompanied by minimal cytotoxicity to normal cells. These findings underscore the compound's potential as a targeted therapeutic agent, particularly in oncology.

Another notable advancement is the development of a scalable synthetic route for this compound. A team of chemists reported a high-yield, cost-effective method that utilizes readily available starting materials. This breakthrough is expected to facilitate further preclinical and clinical studies, accelerating the translation of this compound from bench to bedside.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization. Additionally, more in vivo studies are needed to validate its therapeutic efficacy and safety in animal models.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorobenzenesulfonyl)piperidine-4-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities position it as a potential lead compound for the development of novel therapeutics. Continued research efforts will be essential to fully unlock its therapeutic potential and address the existing challenges.